(E)-N'-(4-isopropylbenzylidene)-3-nitrobenzohydrazide

• IUPAC Name: 3-nitro-N-[(E)-(4-propan-2-ylphenyl)methylideneamino]benzamide
• InChI: InChI=1S/C17H17N3O3/c1-12(2)14-8-6-13(7-9-14)11-18-19-17(21)15-4-3-5-16(10-15)20(22)23/h3-12H,1-2H3,(H,19,21)/b18-11+
• InChI Key: YMWQTALHZMGXGE-WOJGMQOQSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)C=NNC(=O)C2=CC(=CC=C2)[N+](=O)[O-]
• Isomeric SMILES: CC(C)C1=CC=C(C=C1)/C=N/NC(=O)C2=CC(=CC=C2)[N+](=O)[O-]
• Molecular Formula: C17H17N3O3
• Molecular Weight: 311.33 g/mol

Description

(E)-N'-(4-isopropylbenzylidene)-3-nitrobenzohydrazide, commonly known as INHIBITOR-1, is a chemical compound that has gained significant attention in scientific research due to its potential as a therapeutic agent. INHIBITOR-1 is a hydrazide derivative that has been synthesized through various methods and has been found to exhibit promising biological activities.

Scientific Research Applications

Sensor Development

• Hg2+ Sensor : A derivative of (E)-N′-nitrobenzylidene-benzenesulfonohydrazide (NBBSH) was used to develop a selective heavy metal ion sensor, particularly for mercury (Hg2+). This involved the deposition of NBBSH derivatives on a glassy carbon electrode, showing enhanced sensitivity and stability in detecting Hg2+ concentrations in water samples (Hussain et al., 2017).

Polymer and Materials Science

• Photolabile Groups in Polymers : Derivatives like o-nitrobenzyl groups, closely related to (E)-N'-(4-isopropylbenzylidene)-3-nitrobenzohydrazide, have been widely used in polymer and materials science. These groups enable alteration of polymer properties through irradiation, finding applications in photodegradable hydrogels, thin film patterning, and bioconjugates (Zhao et al., 2012).

Molecular Docking and Spectroscopic Studies

• Molecular Docking : A derivative, (E)-N'-4-methoxybenzylidene-5-methyl-1H-pyrazole-3-carbohydrazide, was synthesized and characterized, including molecular docking studies that suggested its potential as an anti-diabetic agent (Karrouchi et al., 2021).

Antimicrobial Activity

• Antimicrobial Evaluation : Various derivatives of hydrazides, including 4-nitrobenzylidene hydrazides, were synthesized and showed significant in vitro antimicrobial activity. The study indicated the importance of specific substituents for enhanced activity (Kumar et al., 2011).

Xanthine Oxidase Inhibitory Activity

• Aroylhydrazones and Xanthine Oxidase : A series of hydrazones, including (E)-N'-(4-hydroxy-3-methoxybenzylidene)-4-nitrobenzohydrazide, were synthesized and showed strong xanthine oxidase inhibitory activities. This has implications in the development of treatments for diseases like gout and hyperuricemia (Han et al., 2022).

Antitubercular and Antimicrobial Agents

• Thiazolidinone Derivatives : N-[2-{2-(substitutedphenyl)-4-oxo-5-(substitutedbenzylidene)-1,3-thiazolidine}-iminoethyl]-2-amino-5-nitrothiazole, synthesized from 2-amino-5-nitrothiazole, showed promising antibacterial, antifungal, and antitubercular activities (Samadhiya et al., 2014).